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Compound of Interest

Compound Name: Maridomycin I

Cat. No.: B15562566 Get Quote

Topic: Maridomycin I

Notice to the Reader: Information regarding the use of Maridomycin I as an analytical

reference standard is limited. Maridomycin is recognized as a macrolide antibiotic, with some

literature, such as studies on 9-propionylmaridomycin, detailing its antibacterial properties.[1]

However, comprehensive analytical methodologies and its specific use as a reference standard

are not widely documented in the available scientific literature.

Due to the scarcity of data for Maridomycin I, and the frequent redirection of search queries to

Mitomycin C, a well-documented antineoplastic agent used as an analytical reference

standard, this document will provide detailed application notes and protocols for Mitomycin C.

This information is offered as a comprehensive resource that may be of interest to researchers

in the field of pharmaceutical analysis.

Topic: Mitomycin C as an Analytical Reference
Standard
Audience: Researchers, scientists, and drug development professionals.

Introduction
Mitomycin C is a potent antitumor antibiotic and alkylating agent isolated from Streptomyces

caespitosus.[2] Due to its clinical significance in cancer chemotherapy, accurate and precise

quantification in pharmaceutical formulations and biological matrices is crucial.[2][3] Mitomycin
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C analytical reference standards are essential for method development, validation, and routine

quality control testing.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Mitomycin C is fundamental for

the development of robust analytical methods.

Property Value Reference

Chemical Formula C₁₅H₁₈N₄O₅ [4]

Molecular Weight 334.33 g/mol [3][4]

Appearance Violet, crystalline solid [5]

CAS Number 50-07-7 [4]

Solubility

Soluble in water, methanol,

acetone, and butyl acetate.

Slightly soluble in benzene,

ether, and carbon

tetrachloride. Practically

insoluble in petroleum ether.

[6]

UV Absorption (λmax) 365 nm [7][8]

Analytical Methodologies
Several analytical techniques have been established for the quantification of Mitomycin C. The

choice of method depends on the sample matrix, required sensitivity, and available

instrumentation.

High-Performance Liquid Chromatography (HPLC)
HPLC is a widely used technique for the analysis of Mitomycin C.

Workflow for HPLC Analysis of Mitomycin C
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Sample Preparation HPLC Analysis Output

Start: Plasma Sample Solid-Phase Extraction (SPE)Matrix Purification Elution and Collection HPLC System UV Detection (365 nm) Quantification Concentration Data

Ionization Source (ESI+)

Quadrupole 1 (Q1)

Quadrupole 2 (Q2)

Quadrupole 3 (Q3)

Detector

Mitomycin C
[M+H]⁺

m/z 335.3

Precursor Ion Selection

Collision-Induced Dissociation

Product Ion Selection

Product Ion
m/z 242.3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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